Stattic

• CAS No.: 19983-44-9
• Product Name: Stattic
• Molecular Formula: C8H5NO4S
• Molecular Weight: 211.2 g/mol
• IUPAC Name: 6-nitro-1-benzothiophene 1,1-dioxide
• Standard InChI: InChI=1S/C8H5NO4S/c10-9(11)7-2-1-6-3-4-14(12,13)8(6)5-7/h1-5H
• Standard InChIKey: ZRRGOUHITGRLBA-UHFFFAOYSA-N
• SMILES: C1=CC(=CC2=C1C=CS2(=O)=O)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC2=C1C=CS2(=O)=O)[N+](=O)[O-]
• Appearance: Solid powder
• Description: Stattic is a member of the class of 1-benzothiophenes that is 1-benzothiophene-1,1-dioxide substituted at position 6 by a nitro group. Used as a radiosensitising agent for esophageal squamous cell carcinoma. It has a role as an antineoplastic agent, a STAT3 inhibitor and a radiosensitizing agent. It is a member of 1-benzothiophenes, a C-nitro compound and a sulfone.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Stattic
• Reference: 1: Paley MA, Strand V, Kim AH. From mechanism to therapies in systemic lupus erythematosus. Curr Opin Rheumatol. 2017 Mar;29(2):178-186. doi: 10.1097/BOR.0000000000000369. Review. PubMed PMID: 28118202.; 2: Ko HJ, Kim YJ. Signal transducer and activator of transcription proteins: regulators of myeloid-derived suppressor cell-mediated immunosuppression in cancer. Arch Pharm Res. 2016 Nov;39(11):1597-1608. Epub 2016 Aug 29. Review. PubMed PMID: 27572156.
• PubChem Compound: 2779853
• Last Modified: Nov 11 2021